N-[3-(hydrazinecarbonyl)propyl]-2,2-dimethylpropanamide

• IUPAC Name: N-(4-hydrazinyl-4-oxobutyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C9H19N3O2/c1-9(2,3)8(14)11-6-4-5-7(13)12-10/h4-6,10H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key: UOEVOIVUWMOTEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCCC(=O)NN
• Molecular Formula: C9H19N3O2
• Molecular Weight: 201.27 g/mol

Description

N-[3-(hydrazinecarbonyl)propyl]-2,2-dimethylpropanamide is a chemical compound with the CAS No. 1094734-08-3. It is used for pharmaceutical testing.

Scientific Research Applications

Inorganic or Organic Azide-Containing Hypergolic Ionic Liquids

Research has delved into replacing toxic hydrazine derivatives with safer alternatives like 2-Azido-N,N-dimethylethylamine for hypergolic fuel applications. This effort is part of a broader initiative to find green chemistry solutions within energetic materials, showcasing the compound's potential in developing safer, environmentally friendly hypergolic fuels (Young‐Hyuk Joo et al., 2010).

Sensitivity of Dimethyl Amino Ethyl Azide as a High-Performance Fuel

Dimethyl amino ethyl azide (DMAZ) has been studied as a non-carcinogenic, high-performance alternative to carcinogenic hydrazine-based fuels. The research evaluated DMAZ's sensitivity to external stimuli, demonstrating its potential as a safer propellant in space programs, underscoring the importance of developing non-carcinogenic fuels for future aerospace applications (S. Pakdehi et al., 2014).

Intercalation and Delamination of Layered Carbides and Carbonitrides

The study of hydrazine and its derivatives for intercalating and delaminating two-dimensional materials like MXenes opens new avenues in materials science. These applications highlight the role of hydrazine derivatives in enhancing the properties of nanomaterials for use in high-performance batteries and other technological applications (O. Mashtalir et al., 2013).

ICT-Based Fluorescent Probe for Measuring Hydrazine

Research into the development of fluorescent probes for detecting hydrazine underscores its significance in environmental monitoring and healthcare. These probes offer a non-toxic, highly sensitive method for detecting hydrazine, showcasing the compound's applications in safeguarding ecosystems and human health (Meiqing Zhu et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been studied for their antibacterial activity, suggesting potential targets within bacterial cells .

Mode of Action

It’s worth noting that similar compounds have been shown to interact with bacterial enzymes, inhibiting their function and leading to antibacterial effects .

Biochemical Pathways

Similar compounds have been shown to interfere with bacterial fatty acid biosynthesis , which could suggest a similar mechanism for this compound.

Result of Action

Similar compounds have been shown to exhibit antibacterial activity, suggesting that this compound may also have potential in this area .